Cas no 74231-65-5 (4-(Dichloromethyl)benzonitrile)

4-(Dichloromethyl)benzonitrile structure

74231-65-5 structure

Product Name:4-(Dichloromethyl)benzonitrile

CAS No:74231-65-5

MF:C₈H₅Cl₂N

MW:186.037999868393

MDL:MFCD00045606

CID:2800810

PubChem ID:2777038

Update Time:2025-04-21

4-(Dichloromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(dichloromethyl)benzonitrile
- Benzonitrile, 4-(dichloromethyl)-
- 4-Dichloromethylbenzonitrile
- p-CYANOBENZAL CHLORIDE
- OR23830
- FCH1118434
- AK00739573
- SY278454
- SCHEMBL1342407
- DB-015522
- AKOS028111637
- 74231-65-5
- DTXSID90380343
- AS-60100
- EN300-7433508
- ZCA23165
- MFCD00045606
- DTXCID80331369
- 4-(Dichloromethyl)benzonitrile
- MDL： MFCD00045606
- Inchi： 1S/C8H5Cl2N/c9-8(10)7-3-1-6(5-11)2-4-7/h1-4,8H
- InChI Key： NMXMVMJWZDVFMH-UHFFFAOYSA-N
- SMILES： ClC(C1C=CC(C#N)=CC=1)Cl

Computed Properties

Exact Mass: 184.9799046g/mol
Monoisotopic Mass: 184.9799046g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 23.8
XLogP3: 2.8

Experimental Properties

Density: 1.3±0.1 g/cm3
Melting Point: NA
Boiling Point: 293.3±30.0 °C at 760 mmHg
Flash Point: 128.5±18.8 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-(Dichloromethyl)benzonitrile Security Information

Signal Word：Warning
Hazard Statement： H302-H312-H332
Warning Statement： P280
Safety Instruction： H303+H313+H333
Storage Condition：Sealed in dry,Room Temperature

4-(Dichloromethyl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HX020-100mg	4-(Dichloromethyl)benzonitrile	74231-65-5	95+%	100mg	571CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HX020-250mg	4-(Dichloromethyl)benzonitrile	74231-65-5	95+%	250mg	1374CNY	2021-05-07
Apollo Scientific	OR23830-1g	4-(Dichloromethyl)benzonitrile	74231-65-5	98+%	1g	£253.00	2024-05-25
Apollo Scientific	OR23830-5g	4-(Dichloromethyl)benzonitrile	74231-65-5		5g	£794.00	2023-09-01
TRC	D437475-50mg	4-(Dichloromethyl)benzonitrile	74231-65-5		50mg	$64.00	2023-05-18
TRC	D437475-100mg	4-(Dichloromethyl)benzonitrile	74231-65-5		100mg	$87.00	2023-05-18
TRC	D437475-500mg	4-(Dichloromethyl)benzonitrile	74231-65-5		500mg	$322.00	2023-05-18
TRC	D437475-1g	4-(Dichloromethyl)benzonitrile	74231-65-5		1g	$574.00	2023-05-18
abcr	AB240010-250 mg	4-(Dichloromethyl)benzonitrile, 95%; .	74231-65-5	95%	250mg	€244.30	2023-04-27
abcr	AB240010-1 g	4-(Dichloromethyl)benzonitrile, 95%; .	74231-65-5	95%	1g	€514.00	2023-04-27

4-(Dichloromethyl)benzonitrile Production Method

Production Method 1

74231-65-5

874-86-2

Reaction Conditions

1.1 Reagents: Benzyltrimethylammonium tetrachloroiodate Catalysts: Azobisisobutyronitrile Solvents: Carbon tetrachloride

Reference

Halogenation using quaternary ammonium polyhalides. XV. An effective chlorinating agent benzyltrimethylammonium tetrachloroiodate, benzylic chlorination of alkylaromatic compounds

Kajigaeshi, Shoji; et al, Tetrahedron Letters, 1988, 29(45), 5783-6

4-(Dichloromethyl)benzonitrile Preparation Products

4-(Dichloromethyl)benzonitrile Related Literature

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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
3. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
4. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
5. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798

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